Cas no 1158999-98-4 (tert-Butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate)

• Product Name: tert-Butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate
• CAS No: 1158999-98-4
• MF: C₁₅H₁₉FN₂O₂
• MW: 278.321967363358
• MDL: MFCD25973287
• CID: 4561202
• PubChem ID: 76844887
• Update Time: 2025-05-24

tert-Butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate
• TERT-BUTYL N-[2-(6-FLUORO-1H-INDOL-3-YL)ETHYL]CARBAMATE
• [2-(6-fluoro-1h-indol-3-yl)ethyl]carbamic acid tert-butyl ester
• W13041
• t-Butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate
• C15H19FN2O2
• tert-Butyl(2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate
• AKOS027428833
• 1-(Boc-amino)-2-(6-fluoro-1H-indol-3-yl)ethane
• MFCD25973287
• CS-0035724
• AS-69386
• 1158999-98-4

• MDL： MFCD25973287
• Inchi： 1S/C15H19FN2O2/c1-15(2,3)20-14(19)17-7-6-10-9-18-13-8-11(16)4-5-12(10)13/h4-5,8-9,18H,6-7H2,1-3H3,(H,17,19)
• InChI Key： OQEFQMQZBMYSDO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.14305602g/mol
• Monoisotopic Mass: 278.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.1

Additional information on tert-Butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate

Introduction to Tert-Butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate (CAS No. 1158999-98-4)

Tert-butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate, with the chemical identifier CAS No. 1158999-98-4, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of a tert-butyl group and a fluorinated indole moiety in its structure imparts distinct characteristics that make it a promising candidate for further investigation.

The structural framework of Tert-butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate consists of a carbamate functional group attached to a carbon chain that terminates with a tert-butyl group. This particular arrangement enhances the compound's lipophilicity, which is a crucial factor in drug absorption and distribution. Additionally, the incorporation of a 6-fluoro-1H-indol-3-yl substituent introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity in many pharmacological compounds.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold is particularly notable for its presence in numerous bioactive natural products and pharmaceuticals. The fluorine atom at the 6-position of the indole ring further enhances its pharmacological potential by influencing electronic properties and interactions with biological targets. This combination of structural features makes Tert-butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate an intriguing molecule for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The carbamate group can be readily modified through various chemical transformations, allowing for the exploration of different biological activities. For instance, researchers have been exploring the use of carbamates as kinase inhibitors, given their ability to interact with specific enzyme active sites. The tert-butyl group, in particular, can serve as a steric anchor, helping to optimize binding interactions.

Recent studies have begun to elucidate the biological profile of Tert-butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate. Initial in vitro assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors. These findings are particularly exciting because they suggest that this compound may have therapeutic applications in areas such as oncology and inflammation. The fluorinated indole moiety appears to play a critical role in these interactions, likely by modulating hydrogen bonding and hydrophobic effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate bond, which can be achieved through reactions such as urea formation followed by reaction with an alcohol derivative. The introduction of the fluorine atom at the 6-position of the indole ring typically involves halogenation or metal-catalyzed cross-coupling reactions. Each step must be meticulously controlled to avoid unwanted side products that could compromise the integrity of the final product.

In addition to its potential therapeutic applications, Tert-butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate may also serve as a valuable tool in mechanistic studies. By understanding how this compound interacts with biological targets, researchers can gain insights into broader chemical principles that govern drug-receptor interactions. Such knowledge is essential for designing more effective drugs with improved pharmacokinetic properties.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and structural modifications. Tert-butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate exemplifies how combining different structural motifs can lead to compounds with unique properties and functions. As research continues to advance, it is likely that more derivatives will be synthesized and evaluated for their potential applications in medicine.

In conclusion, Tert-butyl (2-(6-fluoro-1H-indol-3-yl)ethyl)carbamate represents a significant advancement in pharmaceutical chemistry due to its well-designed structure and promising biological activities. Its synthesis presents both challenges and opportunities for researchers seeking to develop new therapeutic agents. With ongoing investigations into its pharmacological properties, this compound holds great promise for contributing to future medical breakthroughs.